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Compound of Interest

Compound Name: VUF5834

Cat. No.: B1684070 Get Quote

This guide provides a detailed, data-supported comparison of two prominent adenosine

receptor agonists, LUF5834 and CGS21680, for researchers, scientists, and professionals in

drug development. The focus is on their respective performance in receptor activation, binding

affinity, and downstream signaling pathways.

Introduction to the Compounds
CGS21680 is a classic, well-characterized adenosine analog that acts as a potent and

selective full agonist for the adenosine A₂ₐ receptor.[1][2][3] Structurally, it contains a ribose

moiety, which is crucial for its interaction with the receptor.[4][5] It is widely used as a reference

agonist in studies of A₂ₐ receptor function.[2]

LUF5834 is a newer, non-adenosine, non-ribose compound identified as a potent partial

agonist at both A₂ₐ and A₂ₑ adenosine receptors.[4][6] Its distinct chemical structure leads to a

different mode of interaction with the receptor compared to traditional adenosine-derived

agonists like CGS21680.[4][5][7]

Data Presentation: Quantitative Comparison
The following tables summarize the binding affinities and functional potencies of LUF5834 and

CGS21680 at various human adenosine receptor subtypes.

Table 1: Comparative Binding Affinity (Kᵢ / Kₔ)
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Compound
A₁ Receptor
(Kᵢ)

A₂ₐ Receptor
(Kᵢ / Kₔ)

A₂ₑ Receptor
(Kᵢ)

A₃ Receptor
(Kᵢ)

LUF5834 2.6 nM[6][8] 2.6 - 28 nM[6][8]
Data Not

Available
538 nM[6]

CGS21680 290 nM
15.5 nM (Kₔ)[9],

27 nM (Kᵢ)[1]
67 nM 88.8 µM

Table 2: Comparative Functional Potency & Efficacy (EC₅₀)

Compound
Receptor
Target

Assay Type Potency (EC₅₀) Efficacy

LUF5834 A₂ₑ Receptor
cAMP

Accumulation
12 nM[6][8] Partial Agonist[6]

CGS21680 A₂ₐ Receptor
cAMP

Accumulation

1.48 - 180 nM,

110 nM[9][10]
Full Agonist

Signaling Pathways and Receptor Interaction
Activation of the A₂ₐ and A₂ₑ adenosine receptors canonically involves coupling to the Gαs

protein, which stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels.

[11][12] This in turn activates Protein Kinase A (PKA), which phosphorylates various

downstream targets, including the transcription factor CREB.[2]

While both compounds activate this primary pathway, CGS21680 has also been shown to

engage other signaling cascades, including those involving ERK, PLC, and YAP.[2][11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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